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Introduction
The chromic acid test, commonly known as the Jones test, is a qualitative assay used in

organic chemistry to differentiate primary and secondary alcohols from tertiary alcohols and to

detect the presence of aldehydes.[1] The test relies on the potent oxidizing properties of

chromic acid (H₂CrO₄), which is prepared by dissolving chromium trioxide (CrO₃) or a

dichromate salt in sulfuric acid.[2][3] A positive test is characterized by a distinct color change

of the reagent from a bright orange to a green or blue-green precipitate.[1][4][5] This color

change is due to the reduction of the chromium(VI) ion to the chromium(III) ion as the alcohol

or aldehyde is oxidized.[1][4]

Primary alcohols are first oxidized to aldehydes, which are then further oxidized to carboxylic

acids.[2][3][6] Secondary alcohols are oxidized to ketones.[1][2][6] Aldehydes are also readily

oxidized to carboxylic acids.[5] Tertiary alcohols, lacking a hydrogen atom on the carbon

bearing the hydroxyl group, do not react under the conditions of this test.[6] This differential

reactivity forms the basis for the utility of the chromic acid test in functional group analysis.

Principle of the Test
The core of the chromic acid test is a redox reaction. The chromium(VI) in chromic acid, which

is orange, acts as a strong oxidizing agent. In the presence of a primary or secondary alcohol,

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1584994?utm_src=pdf-interest
https://dept.harpercollege.edu/chemistry/chm/100/dgodambe/thedisk/qual/chromic.htm
https://glaserr.missouri.edu/vitpub/teaching/212w00p/expt_7.pdf
https://www.masterorganicchemistry.com/2011/06/03/reagent-friday-chromic-acid-h2cro4/
https://dept.harpercollege.edu/chemistry/chm/100/dgodambe/thedisk/qual/chromic.htm
https://www.nmfrc.org/pdf/other/0285.pdf.pdf
https://www.scribd.com/document/416380930/Chromic-Acid-Test
https://dept.harpercollege.edu/chemistry/chm/100/dgodambe/thedisk/qual/chromic.htm
https://www.nmfrc.org/pdf/other/0285.pdf.pdf
https://glaserr.missouri.edu/vitpub/teaching/212w00p/expt_7.pdf
https://www.masterorganicchemistry.com/2011/06/03/reagent-friday-chromic-acid-h2cro4/
https://study.com/academy/lesson/chromic-acid-test-for-aldehydes-alcohols-mechanism.html
https://dept.harpercollege.edu/chemistry/chm/100/dgodambe/thedisk/qual/chromic.htm
https://glaserr.missouri.edu/vitpub/teaching/212w00p/expt_7.pdf
https://study.com/academy/lesson/chromic-acid-test-for-aldehydes-alcohols-mechanism.html
https://www.scribd.com/document/416380930/Chromic-Acid-Test
https://study.com/academy/lesson/chromic-acid-test-for-aldehydes-alcohols-mechanism.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


or an aldehyde, the chromium(VI) is reduced to chromium(III), which typically forms a green or

blue-green solution or precipitate.[1][4][5]

Primary Alcohols: Oxidized first to aldehydes and then to carboxylic acids.[2][3][6]

Secondary Alcohols: Oxidized to ketones.[1][2][6]

Aldehydes: Oxidized to carboxylic acids.[5]

Tertiary Alcohols: Do not react.[6]

Ketones: Do not react.[2]

Data Presentation
The rate of the color change can provide preliminary information about the structure of the

analyte. The following table summarizes the expected observations and approximate reaction

times for various classes of compounds.
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Compound
Class

Functional
Group

Expected
Result

Approximate
Reaction Time

Oxidation
Product

Primary Alcohols R-CH₂OH

Positive (Orange

to Green/Blue-

green)

Rapid (within 5

seconds)[2]

Carboxylic

Acid[2][3]

Secondary

Alcohols
R₂CHOH

Positive (Orange

to Green/Blue-

green)

Rapid (within 5

seconds)[2]
Ketone[1][2]

Tertiary Alcohols R₃COH

Negative

(Solution

remains orange)

No reaction No reaction

Aliphatic

Aldehydes
R-CHO

Positive (Orange

to Green/Blue-

green)

Very Rapid

(within 5

seconds)[2]

Carboxylic

Acid[5]

Aromatic

Aldehydes
Ar-CHO

Positive (Orange

to Green/Blue-

green)

Slower (30-45

seconds)[2]
Carboxylic Acid

Ketones R₂C=O

Negative

(Solution

remains orange)

No reaction No reaction[2]

Phenols Ar-OH

Positive (Forms

a dark-colored

solution)

Rapid

Complex

oxidation

products

Experimental Protocols
I. Preparation of Jones Reagent (Chromic Acid Solution)
Materials:

Chromium trioxide (CrO₃)

Concentrated sulfuric acid (H₂SO₄)
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Distilled water

Ice bath

Glass-stoppered bottle for storage

Procedure:

Caution: This procedure must be performed in a well-ventilated fume hood. Wear appropriate

personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-

resistant gloves.[4][7][8] Chromium trioxide is highly toxic and carcinogenic, and

concentrated sulfuric acid is extremely corrosive.

Carefully dissolve 25 g of chromium trioxide (CrO₃) in 25 mL of concentrated sulfuric acid.[9]

In a separate beaker, cool 75 mL of distilled water in an ice bath.[9]

Slowly and with constant stirring, add the chromic acid-sulfuric acid mixture to the cold

distilled water.[9] The addition should be done dropwise to control the exothermic reaction.

Once the addition is complete, allow the solution to warm to room temperature.

Store the resulting orange-red solution in a clearly labeled, glass-stoppered bottle.[4]

II. Procedure for Chromic Acid Test
Materials:

Sample to be tested (liquid or solid)

Acetone (reagent grade)

Jones Reagent (Chromic Acid Solution)

Test tubes

Pipettes

Procedure:
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In a clean test tube, dissolve 1-2 drops of a liquid sample or approximately 10 mg of a solid

sample in 1 mL of acetone.[1]

Add 1-2 drops of the Jones reagent to the acetone solution and agitate the mixture.[1]

Observe any color change within the first 5-15 seconds.[2]

A positive test is indicated by the formation of a green or blue-green color, often

accompanied by a precipitate.[1][4]

A negative test is indicated by the persistence of the orange color of the reagent.[1]

It is advisable to run a blank test using only acetone to ensure the solvent is not

contaminated with any oxidizable impurities.[2]

Interferences and Limitations:

Phenols: Can give a positive test, often resulting in a dark-colored solution.

Enols: Compounds capable of tautomerizing to enols may also be oxidized.

Contaminants: The presence of other oxidizable functional groups as impurities can lead to

false-positive results.

Visualizations
Reaction Mechanisms
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Caption: Oxidation pathways for primary alcohols, secondary alcohols, and aldehydes.

Experimental Workflow
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Caption: Logical workflow for the chromic acid test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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